3β,14,15β-Trihydroxy-19-oxo-5α-card-20(22)-enolide
3β,14,15β-Trihydroxy-19-oxo-5α-card-20(22)-enolide
Brand Name:
Vulcanchem
CAS No.:
14155-65-8
VCID:
VC0079862
InChI:
InChI=1S/C23H32O6/c1-21-6-5-16-17(3-2-14-9-15(25)4-7-22(14,16)12-24)23(21,28)19(26)10-18(21)13-8-20(27)29-11-13/h8,12,14-19,25-26,28H,2-7,9-11H2,1H3/t14-,15-,16-,17+,18+,19+,21+,22+,23+/m0/s1
SMILES:
CC12CCC3C(C1(C(CC2C4=CC(=O)OC4)O)O)CCC5C3(CCC(C5)O)C=O
Molecular Formula:
C23H32O6
Molecular Weight:
404.5 g/mol
3β,14,15β-Trihydroxy-19-oxo-5α-card-20(22)-enolide
CAS No.: 14155-65-8
Main Products
VCID: VC0079862
Molecular Formula: C23H32O6
Molecular Weight: 404.5 g/mol
CAS No. | 14155-65-8 |
---|---|
Product Name | 3β,14,15β-Trihydroxy-19-oxo-5α-card-20(22)-enolide |
Molecular Formula | C23H32O6 |
Molecular Weight | 404.5 g/mol |
IUPAC Name | (3S,5S,8R,9S,10R,13R,14S,15R,17R)-3,14,15-trihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-10-carbaldehyde |
Standard InChI | InChI=1S/C23H32O6/c1-21-6-5-16-17(3-2-14-9-15(25)4-7-22(14,16)12-24)23(21,28)19(26)10-18(21)13-8-20(27)29-11-13/h8,12,14-19,25-26,28H,2-7,9-11H2,1H3/t14-,15-,16-,17+,18+,19+,21+,22+,23+/m0/s1 |
Standard InChIKey | QJKATDKDXQSALV-TYXULLFHSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@]1([C@@H](C[C@@H]2C4=CC(=O)OC4)O)O)CC[C@@H]5[C@@]3(CC[C@@H](C5)O)C=O |
SMILES | CC12CCC3C(C1(C(CC2C4=CC(=O)OC4)O)O)CCC5C3(CCC(C5)O)C=O |
Canonical SMILES | CC12CCC3C(C1(C(CC2C4=CC(=O)OC4)O)O)CCC5C3(CCC(C5)O)C=O |
PubChem Compound | 15378640 |
Last Modified | Nov 11 2021 |
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